4-(4-(Tert-butyl)phenoxy)-2-((4-chlorobenzyl)sulfanyl)-5-pyrimidinyl methyl ether

• IUPAC Name: 4-(4-tert-butylphenoxy)-2-[(4-chlorophenyl)methylsulfanyl]-5-methoxypyrimidine
• InChI: InChI=1S/C22H23ClN2O2S/c1-22(2,3)16-7-11-18(12-8-16)27-20-19(26-4)13-24-21(25-20)28-14-15-5-9-17(23)10-6-15/h5-13H,14H2,1-4H3
• InChI Key: HJHSQZJQXHLQHM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)OC2=NC(=NC=C2OC)SCC3=CC=C(C=C3)Cl
• Molecular Formula: C22H23ClN2O2S
• Molecular Weight: 414.9 g/mol
• CAS No.: 338423-21-5

Description

4-(4-(Tert-butyl)phenoxy)-2-((4-chlorobenzyl)sulfanyl)-5-pyrimidinyl methyl ether is a useful research compound. Its molecular formula is C22H23ClN2O2S and its molecular weight is 414.95. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Modification

• Facile Synthesis of p-tert-butylthiacalix[4]arene : Demonstrates the synthesis process involving p-tert-butylphenol, indicating a method for creating complex chemical structures for further application in chemical research and development (H. Kumagai et al., 1997).

Protective Groups in Synthesis

• Protection of Hydroxyl Groups : Discusses the development of chemical agents like dimethyl-tert-butylsilyl for protecting hydroxyl groups in synthetic chemistry, showing the utility of tert-butyl groups in complex organic synthesis (E. Corey & A. Venkateswarlu, 1972).

Material Science and Engineering

• Low Dielectric Constant and High Organosolubility of Novel Polyimide : Illustrates the synthesis and properties of new polyimides with tert-butyl side groups, pointing towards applications in materials science, particularly for electronics with requirements for low dielectric constant materials (Y. Chern & J. Tsai, 2008).

Catalysis and Chemical Reactions

• Kinetics of Phenol Alkylation with tert-Butyl Alcohol : Explores the use of sulfonic acid functional ionic liquid catalysts in the alkylation of phenol, highlighting the importance of tert-butyl groups in catalysis and reaction optimization (P. Elavarasan, Kishore Kondamudi, & S. Upadhyayula, 2011).

Photocatalysis and Environmental Applications

• The Synthesis of Sulphur and Boron-containing Titania Photocatalysts : Investigates photocatalytic oxidation of organic pollutants using modified titania catalysts, indicating potential environmental applications for similar compounds in pollution control and water treatment (D. Klauson et al., 2010).